Tert-butyl 3-(pyrrolidine-1-carbonyl)pyrrolidine-1-carboxylate

• IUPAC Name: tert-butyl 3-(pyrrolidine-1-carbonyl)pyrrolidine-1-carboxylate
• InChI: InChI=1S/C14H24N2O3/c1-14(2,3)19-13(18)16-9-6-11(10-16)12(17)15-7-4-5-8-15/h11H,4-10H2,1-3H3
• InChI Key: KEVRSJKQUBLKRX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(C1)C(=O)N2CCCC2
• Molecular Formula: C14H24N2O3
• Molecular Weight: 268.35 g/mol

Description

Tert-butyl 3-(pyrrolidine-1-carbonyl)pyrrolidine-1-carboxylate is a useful research compound. Its molecular formula is C14H24N2O3 and its molecular weight is 268.35 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Bioreduction Applications : 3,4-Unsubstituted 2-tert-butyl-pyrrolidine-1-oxyls, related to Tert-butyl 3-(pyrrolidine-1-carbonyl)pyrrolidine-1-carboxylate, show excellent stability to reduction with ascorbate, making them suitable for bioreduction applications (Taratayko et al., 2022).

• Crystal Structure : Tert-butyl (2S)-2-(prop-2-yn-1-ylcarbamoyl)pyrrolidine-1-carboxylate crystallizes in sharp needles in the orthorhombic system, with antiparallel hydrogen bonding and columnar stacking, indicating its potential in crystallography studies (Baillargeon, Lussier, & Dory, 2014).

• Synthesis of CB1 Inverse Agonists : A study demonstrated a one-step, continuous flow synthesis of highly substituted pyrrole-3-carboxylic acids from tert-butyl acetoacetates and other reagents, enabling the synthesis of CB1 inverse agonists, which are significant in pharmacology (Herath & Cosford, 2010).

• Anti-Inflammatory Applications : N-methoxy-3-(3,5-di-tert-butyl-4-hydroxybenzylidene)pyrrolidin-2-one, a related compound, shows potential as a safe and effective alternative to indomethacin for treating inflammation and analgesia (Ikuta et al., 1987).

• Antibacterial Activity : Chiral 1-tert-butyl-6-fluoro-7-substituted-naphthyridones have shown promising antibacterial activity, which suggests potential applications in developing new antibacterial agents (Di Cesare et al., 1992).

• Synthesis and Crystal Structure : Tert-butyl 2-((phenylthio)carbonyl)pyrrolidine-1-carboxylate, a novel synthetic compound, has been synthesized and crystallized, contributing to the field of chemical crystallography (Naveen et al., 2007).

• Asymmetric Synthesis Applications : Studies have presented highly efficient asymmetric syntheses of N-tert-butyl disubstituted pyrrolidines and related compounds, which are valuable in the field of organic chemistry (Chung et al., 2005).

• Drug Metabolism Studies : Metabolites of compounds containing tert-butyl groups have been identified, supporting their potential role in pharmacology and drug metabolism (Prakash et al., 2008).